Cas no 222729-85-3 (Pentanoic acid, 2-acetyl-5-oxo-, 1,1-dimethylethyl ester)

• Product Name: Pentanoic acid, 2-acetyl-5-oxo-, 1,1-dimethylethyl ester
• CAS No: 222729-85-3
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 1407637
• Update Time: 2024-08-15

Pentanoic acid, 2-acetyl-5-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-acetyl-5-oxo-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H18O4/c1-8(13)9(6-5-7-12)10(14)15-11(2,3)4/h7,9H,5-6H2,1-4H3
• InChI Key： JJJFYBAAXCHAEV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C(C(C)=O)CCC=O

Computed Properties

• Exact Mass: 214.12054

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Boiling Point: 311.5±32.0 °C(Predicted)
• PSA: 60.44
• pka: 11.33±0.59(Predicted)